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Compound of Interest

Compound Name: 2,3,3-Trimethyl-3H-benzo[g]indole

Cat. No.: B1315328 Get Quote

An In-Depth Technical Guide to 2,3,3-Trimethyl-3H-benzo[g]indole: Properties, Synthesis,

and Applications

Introduction
2,3,3-Trimethyl-3H-benzo[g]indole is a heterocyclic aromatic compound belonging to the

extensive family of indole derivatives. Its structure, which features a benzene ring fused to a

pyrrole ring system, is a recurring and vital scaffold in a multitude of biologically active

molecules and functional materials.[1][2][3] As a versatile chemical intermediate, this

compound serves as a critical building block in the synthesis of more complex molecules,

including dyes, pigments, and potential pharmaceutical agents.[4] Its unique molecular

architecture, characterized by a fused naphthyl system, imparts distinct electronic and steric

properties that are of significant interest to researchers in organic synthesis, medicinal

chemistry, and materials science.

This technical guide provides a comprehensive overview of 2,3,3-Trimethyl-3H-
benzo[g]indole, designed for researchers, scientists, and professionals in drug development.

We will delve into its fundamental physicochemical properties, explore a representative

synthetic pathway with detailed experimental considerations, discuss methods for its analytical

characterization, and survey its current and potential applications.

Physicochemical and Structural Properties
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The identity and purity of a chemical compound are established by its fundamental properties.

2,3,3-Trimethyl-3H-benzo[g]indole, also known by its synonym 2,3,3-Trimethylnaphtho[1,2-

b]pyrrole, possesses a defined set of characteristics that are crucial for its handling,

characterization, and application.[5]

Table 1: Core Physicochemical Properties of 2,3,3-Trimethyl-3H-benzo[g]indole

Property Value Source(s)

Molecular Formula C₁₅H₁₅N [4][5][6]

Molecular Weight 209.29 g/mol [4][5][7]

CAS Number 74470-85-2 [5]

Appearance
Light yellow to brown to dark

green crystalline powder
[4]

Melting Point 76 - 80 °C [4]

Boiling Point 127 °C at 0.5 mmHg [4]

Monoisotopic Mass 209.120449483 Da [7]

These properties are foundational for both theoretical and practical work. The molecular weight

is essential for stoichiometric calculations in synthesis, while melting and boiling points are

critical indicators of purity.

Synthesis Methodology: The Fischer Indole
Synthesis Approach
The synthesis of indole derivatives is a cornerstone of heterocyclic chemistry. The Fischer

indole synthesis is a classic and reliable method for constructing the indole core from a

phenylhydrazine and an aldehyde or ketone. For 2,3,3-Trimethyl-3H-benzo[g]indole, a

plausible and established route involves the reaction of 1-naphthylhydrazine with isopropyl

methyl ketone (3-methyl-2-butanone).[8][9]

Expertise & Causality: The choice of an acid catalyst (e.g., acetic acid, hydrochloric acid, or a

Lewis acid like zinc chloride) is critical. The acid protonates the hydrazine, facilitating the
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formation of the key hydrazone intermediate. Subsequent acid-catalyzed rearrangement,

involving a[7][7]-sigmatropic shift, is the mechanistic heart of the reaction, leading to the indole

ring system after the elimination of ammonia. The reaction is typically heated to provide the

necessary activation energy for the rearrangement.

Experimental Protocol: Synthesis of 2,3,3-Trimethyl-3H-
benzo[g]indole
Objective: To synthesize 2,3,3-Trimethyl-3H-benzo[g]indole via an acid-catalyzed

condensation and rearrangement reaction.

Materials:

1-Naphthylhydrazine hydrochloride

Isopropyl methyl ketone (3-methyl-2-butanone)

Glacial Acetic Acid

Ethanol

Sodium Bicarbonate (Saturated Solution)

Anhydrous Magnesium Sulfate

Dichloromethane

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 1-naphthylhydrazine hydrochloride (1.0 eq) and isopropyl methyl ketone (1.1

eq).

Solvent and Catalyst Addition: Add glacial acetic acid as both the solvent and catalyst. The

volume should be sufficient to dissolve the reactants upon warming.

Reaction Execution: Heat the mixture to reflux (approximately 118 °C) and maintain for 2-4

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Self-Validating Insight: The disappearance of the starting hydrazine spot and the

appearance of a new, less polar product spot on the TLC plate indicates reaction

progression.

Workup and Neutralization: After cooling to room temperature, slowly pour the reaction

mixture into a beaker of ice water. Carefully neutralize the acidic solution by adding a

saturated solution of sodium bicarbonate until effervescence ceases.

Extraction: Transfer the neutralized mixture to a separatory funnel and extract the crude

product with dichloromethane (3 x 50 mL).

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent and concentrate the solvent under reduced pressure using a

rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the

final product.

Synthesis Workflow Diagram
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Caption: Fischer indole synthesis workflow for 2,3,3-Trimethyl-3H-benzo[g]indole.

Spectroscopic and Analytical Characterization
Confirming the structure and purity of the synthesized compound is a non-negotiable step in

scientific research. A combination of spectroscopic techniques provides a self-validating system
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to verify the identity of 2,3,3-Trimethyl-3H-benzo[g]indole.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: This technique provides information about the hydrogen atoms in the molecule.

Key expected signals would include: singlets for the non-equivalent geminal methyl groups

at the C3 position, a singlet for the methyl group at the C2 position, and a series of

multiplets in the aromatic region corresponding to the protons on the naphthyl ring system.

¹³C NMR: This analysis would confirm the carbon skeleton. Distinct signals would be

expected for the quaternary C3 carbon, the C2 carbon involved in the C=N bond, the two

geminal methyl carbons, the C2-methyl carbon, and the various aromatic carbons of the

fused ring system.

Infrared (IR) Spectroscopy: IR spectroscopy identifies functional groups. A characteristic

strong absorption band corresponding to the C=N (imine) stretch would be expected,

typically in the 1650-1550 cm⁻¹ region. The absence of N-H stretching bands (around 3300

cm⁻¹) confirms the 3H-indole (indolenine) tautomeric form.

Mass Spectrometry (MS): This technique confirms the molecular weight. High-resolution

mass spectrometry (HRMS) would provide a highly accurate mass measurement, allowing

for the unambiguous determination of the molecular formula (C₁₅H₁₅N). The molecular ion

peak [M]+ would be observed at m/z ≈ 209.1204.[7]

Applications and Research Directions
The true value of a chemical building block lies in its utility. 2,3,3-Trimethyl-3H-benzo[g]indole
is a valuable precursor with applications spanning multiple domains.

Dye and Pigment Synthesis: The extended π-conjugated system of the benzo[g]indole core

makes it an excellent chromophore. It can be functionalized to create cyanine dyes and other

colorants used in photography, textiles, and as fluorescent probes in biological imaging.

Pharmaceutical and Drug Discovery: The indole scaffold is considered a "privileged

structure" in medicinal chemistry, appearing in numerous natural products and approved

drugs.[2][3] Indole derivatives exhibit a vast range of biological activities, including

anticancer, antimicrobial, and anti-inflammatory properties.[1][3] 2,3,3-Trimethyl-3H-
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benzo[g]indole serves as a starting point for synthesizing novel drug candidates whose

expanded aromatic system can be tailored to enhance binding affinity and selectivity for

specific biological targets.

Materials Science: The compound has been noted as a semiconducting material, suggesting

potential applications in organic electronics.[10] Derivatives could be explored for use in

organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), or as

components in photosensitive materials.

Safety and Handling
According to aggregated GHS data, 2,3,3-Trimethyl-3H-benzo[g]indole is associated with

specific hazards.[7][11]

Hazards:

Causes skin irritation (H315).[7][11]

Causes serious eye irritation (H319).[7][11]

May cause respiratory irritation (H335).[11]

Precautions:

Standard laboratory personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, should be worn at all times.

Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or

vapors.

Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with

plenty of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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